Cas no 14906-59-3 (4-Cyanopyridine N-oxide)

• Product Name: 4-Cyanopyridine N-oxide
• CAS No: 14906-59-3
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD00006205
• CID: 49961
• PubChem ID: 84684
• Update Time: 2025-08-01

4-Cyanopyridine N-oxide Chemical and Physical Properties

Names and Identifiers

• 4-cyanopyridine N-oxide
• 4-Cyanopyridine-N-oxide
• Iso-Nicotinonitrile N-Oxide
• 4-Cyanopyridinium-1-olate
• 1-Oxide-isonicotinonitrile
• 1-Oxy-isonicotinonitrile
• 4-Cyanopyride N-oxide
• 4-Cyanopyridine 1-oxide
• 4-pyridinecarbonitrile N-oxide
• ISONICOTINONITRILE 1-OXIDE
• Isonicotinonitrile N-Oxide
• pyridine-4-carbonitrile N-oxide
• 4-Cyanopyridine oxide
• 4-Pyridinecarbonitrile 1-oxide
• NSC 132883
• 4-Pyridinecarbonitrile, 1-oxide
• 1-oxidopyridin-1-ium-4-carbonitrile
• Isonicotinonitrile, 1-oxide
• zlchem 1007
• PubChem12408
• 4-Pyridinecarbonitrile,1-oxide
• 4-cyanopyridin-1-ium-1-olate
• 4-Pyridinecarbonitrile, N-oxide
• 4-Cyanopyridine
• CHEMBL5206267
• FT-0618311
• QNCSFBSIWVBTHE-UHFFFAOYSA-N
• NSC132883
• SCHEMBL190424
• InChI=1/C6H4N2O/c7-5-6-1-3-8(9)4-2-6/h1-4
• NS00024878
• MFCD00006205
• 4-Cyanopyridine N-oxide, 96%
• SY035733
• CL0281
• 14906-59-3
• EN300-156540
• 4-cyanopyridinium-1-olate; 4-cyanopyridine oxide; 4-pyridinecarbonitrile 1-oxide
• NSC-132883
• AKOS015891508
• ETHYL2-METHYL-4,5,6,7-TETRAFLUOROBENZOFURAN-3-CARBOXYLATE
• W-108093
• BCP18494
• AMY12153
• DB-026226
• 4-Cyanopyridine N-oxide

• MDL： MFCD00006205
• Inchi： 1S/C6H4N2O/c7-5-6-1-3-8(9)4-2-6/h1-4H
• InChI Key： QNCSFBSIWVBTHE-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 49.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.14
• Melting Point: 227.0 to 232.0 deg-C
• Boiling Point: 382.7 °C at 760 mmHg
• Flash Point: 185.3 °C
• Refractive Index: 1.567
• Solubility: 1 M NH4OH: soluble5mg/mL, clear, colorless (methanol)
• PSA: 49.25000
• LogP: 0.98678
• Solubility: Not determined

4-Cyanopyridine N-oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on 4-Cyanopyridine N-oxide

4-Cyanopyridine N-oxide (CAS No. 14906-59-3): A Comprehensive Overview

4-Cyanopyridine N-oxide (CAS No. 14906-59-3) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 4-cyanopyridine N-oxide, is a derivative of pyridine, characterized by the presence of a cyano group and an N-oxide functionality. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 4-Cyanopyridine N-oxide is C₆H₄N₂O, and it has a molecular weight of 124.11 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various scientific applications.

In the realm of organic synthesis, 4-Cyanopyridine N-oxide serves as a valuable building block due to its ability to undergo a wide range of chemical transformations. One of its key features is the reactivity of the cyano group, which can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles. Additionally, the N-oxide functionality can be reduced to form the corresponding pyridine derivative, further expanding its synthetic utility.

Recent research has highlighted the potential of 4-Cyanopyridine N-oxide in the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. One notable example is the use of 4-Cyanopyridine N-oxide as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

In the context of medicinal chemistry, 4-Cyanopyridine N-oxide has been explored for its ability to modulate various biological targets. Research has demonstrated that certain derivatives can effectively inhibit specific enzymes involved in disease pathways, making them promising candidates for drug development. For example, compounds derived from 4-Cyanopyridine N-oxide have shown promising activity against kinases, which are key targets in cancer therapy.

The safety profile of 4-Cyanopyridine N-oxide has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to prevent inhalation or skin contact.

In conclusion, 4-Cyanopyridine N-oxide (CAS No. 14906-59-3) is a multifaceted compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical properties make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, 4-Cyanopyridine N-oxide is poised to play an increasingly important role in the development of innovative solutions to pressing medical challenges.